Cas no 1179711-64-8 (2-chloro-5-(3,4-dimethoxyphenyl)benzoic acid)
2-Chloro-5-(3,4-dimethoxyphenyl)benzoic acid is a substituted benzoic acid derivative featuring chloro and dimethoxyphenyl functional groups. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of electron-donating methoxy groups and an electron-withdrawing chloro substituent enhances its reactivity in electrophilic and nucleophilic transformations. Its well-defined structure allows for precise modifications, making it valuable in medicinal chemistry research, particularly in the development of bioactive molecules. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.
1179711-64-8 structure
Product Name:2-chloro-5-(3,4-dimethoxyphenyl)benzoic acid
CAS No:1179711-64-8
MF:C15H13ClO4
MW:292.714323759079
MDL:MFCD18321389
CID:2615611
PubChem ID:53211165
Update Time:2025-06-07
2-chloro-5-(3,4-dimethoxyphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-5-(3,4-dimethoxyphenyl)benzoic acid
- DTXSID00681196
- 2-Chloro-5-(3,4-dimethoxyphenyl)benzoic acid, 95%
- 4-Chloro-3',4'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
- MFCD18321389
- 1179711-64-8
-
- MDL: MFCD18321389
- Inchi: 1S/C15H13ClO4/c1-19-13-6-4-10(8-14(13)20-2)9-3-5-12(16)11(7-9)15(17)18/h3-8H,1-2H3,(H,17,18)
- InChI Key: SACBEFDWCUDKEB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)O)C1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 292.0502366Da
- Monoisotopic Mass: 292.0502366Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 55.8Ų
2-chloro-5-(3,4-dimethoxyphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB328614-5 g |
2-Chloro-5-(3,4-dimethoxyphenyl)benzoic acid, 95%; . |
1179711-64-8 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB328614-5g |
2-Chloro-5-(3,4-dimethoxyphenyl)benzoic acid, 95%; . |
1179711-64-8 | 95% | 5g |
€1159.00 | 2024-06-08 |
2-chloro-5-(3,4-dimethoxyphenyl)benzoic acid Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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